Cas no 151858-64-9 (5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE)

5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE is a heterocyclic sulfonyl chloride derivative featuring both pyridyl and thiophene moieties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing derivatives. Its reactive sulfonyl chloride group enables efficient coupling with amines and alcohols, facilitating the construction of complex molecular architectures. The pyridyl substituent enhances solubility in polar solvents and may contribute to coordination properties in metal-organic frameworks or catalytic systems. This reagent is valued for its stability under controlled conditions and its utility in pharmaceutical and agrochemical research, where functionalized thiophene scaffolds are often required. Proper handling under inert atmosphere is recommended due to moisture sensitivity.
5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE structure
151858-64-9 structure
Product Name:5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE
CAS No:151858-64-9
MF:C9H6ClNO2S2
MW:259.732438564301
MDL:MFCD00052284
CID:135380
PubChem ID:2737231
Update Time:2025-06-13

5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenesulfonylchloride, 5-(2-pyridinyl)-
    • 5-(2-Pyridyl)thiophene-2-sulfonyl chloride
    • 5-(Pyridin-2-yl)thiophene-2-sulfonyl chloride
    • 5-PYRID-2-YLTHIOPHENE-2-SULFONYL CHLORIDE
    • 5-pyridin-2-ylthiophene-2-sulfonyl chloride
    • 2-Thiophenesulfonylchloride,5-(2-pyridinyl)
    • 5-(2-pyridinyl)thiophene-2-sulfonyl chloride
    • 5-(2-Pyridyl)thiophene-2-sulfonyl chloride, Tech.
    • 5-(pyrid-2-yl)thiophene-2-sulfonyl chloride
    • 5-(pyridin-2-yl)thiophen-2-yl-sulfonyl chloride
    • 5-(pyridin-2-yl)-thiophene-2-sulfonyl chloride
    • BUTTPARK 29\06-21
    • 5-(PYRID-2-YL)THIOPHENE-2-SULPHONYL CHLORIDE
    • 5-(2-Pyridyl)thiophene-2-sulfonyl chloride, tech
    • 5-(Pyridin-2-yl)thiophene-2-sulphonyl chloride, tech.
    • 2-(Chlorosulphonyl)-5-(pyridin-2-yl)thiophene, 2-[5-(Chlorosulphonyl)thien-2-yl]pyridine
    • 5-(2-pyridyl)thiophene-2-sulfonyl chloride, AldrichCPR
    • MFCD00052284
    • BP-10604
    • 5-(pyridin-2-yl)thiophene-2-sulphonyl chloride
    • FT-0619606
    • FS-5720
    • 5-(pyridin-2-yl)-2-thiophenesulfonyl chloride
    • BGA85864
    • A809230
    • 5-(Pyridin-2-yl)thiophene-2-sulphonyl chloride, tech
    • 5-pyridin-2-yl-thiophene-2-sulphonyl chloride
    • SCHEMBL297358
    • 5-(2-pyridyl)thiophene-2-sulphonyl chloride
    • 151858-64-9
    • 5-(2-Pyridinyl)-2-thiophenesulfonyl chloride
    • OGOMWPWAEIDEOU-UHFFFAOYSA-N
    • 5-Pyridin-2-yl-thiophene-2-sulfonyl chloride
    • DTXSID70371931
    • 5-pyridin-2 -ylthiophene-2-sulfonyl chloride
    • EN300-103698
    • 5-(pyridin-2-yl)thiophene-2-sulfonylchloride
    • CS-0207245
    • J-516140
    • 5-pyridin-2-yl-thiophene-2-sulfonylchloride
    • AKOS005258635
    • G88761
    • DB-015533
    • 5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE
    • MDL： MFCD00052284
    • Inchi： 1S/C9H6ClNO2S2/c10-15(12,13)9-5-4-8(14-9)7-3-1-2-6-11-7/h1-6H
    • InChI Key： OGOMWPWAEIDEOU-UHFFFAOYSA-N
    • SMILES： ClS(C1=CC=C(C2C=CC=CN=2)S1)(=O)=O

Computed Properties

  • Exact Mass: 258.95300
  • Monoisotopic Mass: 258.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.492
  • Melting Point: 87-90°C
  • Boiling Point: 412.5°Cat760mmHg
  • Flash Point: 203.3°C
  • Refractive Index: 1.618
  • PSA: 83.65000
  • LogP: 3.81840

5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-36
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi C
  • HazardClass：MOISTURE SENSITIVE, CORROSIVE
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34

5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-PYRIDYL)THIOPHENE-2-SULFONYL CHLORIDE Pricemore >>

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